Cas no 1808069-45-5 (2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel-)

• Product Name: 2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel-
• CAS No: 1808069-45-5
• MF: C₈H₁₃FN₄O
• MW: 200.213424444199
• CID: 5162373
• PubChem ID: 119031012
• Update Time: 2025-07-16

2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel-

• Inchi： 1S/C8H13FN4O/c1-5-11-12-8(14-5)13-4-6(9)2-7(13)3-10/h6-7H,2-4,10H2,1H3/t6-,7-/m1/s1
• InChI Key： IYZHGWJLLOFEIN-RNFRBKRXSA-N
• SMILES： N1(C2=NN=C(C)O2)C[C@H](F)C[C@@H]1CN

Additional information on 2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel-

Comprehensive Overview of 2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel- (CAS No. 1808069-45-5)

The compound 2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel- (CAS No. 1808069-45-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate design, featuring a pyrrolidine core substituted with a fluoro group and a 5-methyl-1,3,4-oxadiazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its stereochemical configuration ((2R,4R)-rel-), which often influences its interaction with biological targets.

In recent years, the demand for fluorinated heterocycles like this compound has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the 4-fluoro group in the pyrrolidine ring is a key feature, as fluorination is a common strategy in drug design to improve pharmacokinetic properties. Additionally, the 1,3,4-oxadiazole ring is known for its versatility in medicinal chemistry, often contributing to hydrogen bonding and π-stacking interactions with enzymes or receptors. This combination of functional groups positions CAS No. 1808069-45-5 as a molecule of high interest for drug discovery and chemical biology.

One of the most frequently searched topics related to this compound is its potential role in central nervous system (CNS) therapeutics. The pyrrolidine scaffold is prevalent in many CNS-active drugs, and the addition of a fluoro substituent could modulate blood-brain barrier permeability. Researchers are also exploring its applicability in enzyme inhibition, particularly targeting proteases or kinases, where the 1,3,4-oxadiazole moiety might act as a pharmacophore. These investigations align with the growing trend of precision medicine and targeted therapy, which dominate current pharmaceutical discourse.

Synthetic accessibility is another critical aspect of 2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel-. Chemists are optimizing routes to produce this compound efficiently, focusing on stereoselective synthesis to maintain the desired (2R,4R)-rel- configuration. Green chemistry principles are increasingly applied to reduce waste and improve yield, reflecting the industry's shift toward sustainable synthesis. This aligns with broader environmental, social, and governance (ESG) goals in the chemical sector.

From a commercial perspective, CAS No. 1808069-45-5 is gaining traction in the fine chemicals market. Suppliers and manufacturers are noting increased inquiries, particularly from academic institutions and pharmaceutical companies engaged in high-throughput screening and fragment-based drug design. The compound's unique structure also makes it a valuable reference standard for analytical methods such as HPLC and LC-MS, further driving its demand.

In conclusion, 2-Pyrrolidinemethanamine, 4-fluoro-1-(5-methyl-1,3,4-oxadiazol-2-yl)-, (2R,4R)-rel- represents a fascinating intersection of structural complexity and therapeutic potential. Its relevance to contemporary research themes like CNS drug development, enzyme modulation, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As investigations into its properties and uses expand, this compound is poised to play a pivotal role in advancing medicinal chemistry and pharmaceutical innovation.